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Compound of Interest

Compound Name: KRH102140

Cat. No.: B608378

Essential Safety & Handling Protocol:
KRH102140

Disclaimer: This document provides general guidance for handling KRH102140 in a laboratory
setting. A formal Safety Data Sheet (SDS) for KRH102140 was not publicly available at the
time of this writing. Researchers, scientists, and drug development professionals must conduct
a thorough, substance-specific risk assessment before handling this compound. All laboratory
activities should be performed in accordance with your institution's established safety protocols
and regulations.

Compound Information

KRH102140 is a potent activator of PHD2 (prolyl hydroxylase domain-containing protein 2) and
is intended for research use only.[1] It has been shown to suppress HIF-1a in human
osteosarcoma cells under hypoxic conditions.[1][2][3]
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Property

Value

CAS Number

864769-01-7[1]

Chemical Formula

C25H24FNO[1]

Molecular Weight 373.47 g/mol [1]
(2-fluorobenzyl)-(2-methyl-2-phenyl-2H-

Synonym )
chromen-6-yl-amine)[2]

Appearance Not specified (assume solid powder)

Storage (Short-term)

0 - 4 °C (days to weeks)[1]

Storage (Long-term)

-20 °C (months to years)[1]

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, a cautious approach is warranted. The following

PPE is recommended as a minimum standard when handling KRH102140.

PPE Category

Item Specification

Hand Protection

Double-gloving is
Nitrile gloves recommended. Change gloves

immediately if contaminated.

Eye Protection

Safety glasses with side Must be worn at all times in the

shields or goggles laboratory.

Body Protection

Fully buttoned. Consider a
Laboratory coat chemically resistant apron for

larger quantities.

Respiratory Protection

If handling outside of a fume

) - ) hood is unavoidable, a fit-
Use in a certified chemical ) )
tested N95 or higher respirator
fume hood ) )
may be required, subject to a

risk assessment.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medkoo.com/products/32144
https://www.medkoo.com/products/32144
https://www.medkoo.com/products/32144
https://pubmed.ncbi.nlm.nih.gov/21287578/
https://www.medkoo.com/products/32144
https://www.medkoo.com/products/32144
https://www.benchchem.com/product/b608378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Handling and Operational Plan

This section outlines a standard operational workflow for handling KRH102140, from receiving
to disposal.

Receiving & Pre-Experiment
Verification Preparation

:

Log Compound in _
Inventory System Don Required PPE

: l

Transfer to Appropriate
Storage (-20°C)

Work in Fume Hood

Weighing &
Reconstitution

Experimental Use

Decontamination Return to Storage

:

Waste Disposal Update Inventory

Figure 1. Standard Workflow for Handling KRH102140

Click to download full resolution via product page

Caption: Figure 1. A step-by-step workflow for the safe handling of KRH102140.
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Disposal Plan

All waste contaminated with KRH102140 must be treated as hazardous chemical waste.

Waste Stream Disposal Procedure

_ _ Includes pipette tips, tubes, gloves, and
Contaminated Solid Waste o
weighing paper.

Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Unused Compound Do not dispose of down the drain.

Dispose of in its original container or a suitable,
sealed waste container labeled as hazardous

chemical waste.

) o Includes solvents used for reconstitution or in
Contaminated Liquid Waste )
experimental procedures.

Collect in a designated, sealed, and clearly
labeled hazardous liquid waste container.
Ensure waste is segregated by solvent

compatibility.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Consult your institution's Environmental Health and Safety (E&S) department for specific
guidance.
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Waste Generation
(Solid, Liquid, Sharps)

Segregate by

Waste Type

Solid Waste Liquid Waste Sharps Waste
(Gloves, Tubes) (Solvents) (Needles)

Designated, Labeled
Hazardous Waste Container

Arrange for Pickup by
EHS/EH&S

Figure 2. Disposal Logic for KRH102140-Contaminated Materials

Click to download full resolution via product page

Caption: Figure 2. Decision process for the proper disposal of KRH102140 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Personal protective equipment for handling
KRH102140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608378#personal-protective-equipment-for-handling-
krh102140]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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